Neocaesalpin O

Specification

• CAS No.: 1053189-53-9
• Molecular Formula: C26H34O10
• IUPAC Name: [(1S,4aR,5S,6R,6aS,7S,11aS,11bS)-5,6-diacetyloxy-4a,7-dihydroxy-4,4,7,11b-tetramethyl-9-oxo-2,3,5,6,6a,11a-hexahydro-1H-naphtho[2,1-f][1]benzofuran-1-yl] acetate
• Standard InChI: InChI=1S/C26H34O10/c1-12(27)33-18-8-9-23(4,5)26(32)22(35-14(3)29)21(34-13(2)28)20-16(24(18,26)6)10-17-15(25(20,7)31)11-19(30)36-17/h10-11,16,18,20-22,31-32H,8-9H2,1-7H3/t16-,18-,20-,21+,22-,24-,25+,26+/m0/s1
• SMILES: CC(=O)OC1CCC(C2(C1(C3C=C4C(=CC(=O)O4)C(C3C(C2OC(=O)C)OC(=O)C)(C)O)C)O)(C)C
• Appearance: Powder

Introduction

Chemical Structure and Properties

Structural Elucidation Methods

The structural characterization of Neocaesalpin O has been accomplished through a comprehensive array of analytical techniques. Researchers have employed one-dimensional and two-dimensional Nuclear Magnetic Resonance (1D- and 2D-NMR) spectroscopy to determine the connectivity and spatial arrangement of atoms within the molecule. High-Resolution Electron Impact Mass Spectrometry (HR-EI-MS) provided precise molecular weight and fragmentation patterns that further confirmed the structural features. Additionally, X-ray crystallographic analysis has been instrumental in definitively establishing the three-dimensional configuration of Neocaesalpin O, including absolute stereochemistry at various chiral centers throughout the molecular framework. The structural elucidation has also benefited from comparative analysis with related cassane-type diterpenes, allowing researchers to identify distinguishing structural features of Neocaesalpin O.

Isolation and Characterization

Extraction Techniques

The isolation of Neocaesalpin O from natural sources involves systematic extraction and purification procedures. From Caesalpinia magnifoliolata, researchers employed methanol extraction of the seeds to obtain the crude extract containing various bioactive compounds. In the case of Caesalpinia minax, similar extraction processes were likely employed, followed by fractionation and purification steps to isolate Neocaesalpin O along with other cassane-type diterpenes. The extraction process typically begins with plant material preparation (drying, grinding), followed by solvent extraction, and culminates in multiple chromatographic separation steps to achieve pure isolates suitable for structural and biological characterization.

Analytical Methods

Multiple analytical techniques have been employed to characterize and confirm the identity and purity of Neocaesalpin O. Beyond the spectroscopic methods used for structural elucidation, researchers have likely utilized various chromatographic techniques including High-Performance Liquid Chromatography (HPLC) for purification and purity assessment. The structural characteristics of Neocaesalpin O were determined through a combination of spectroscopic methods, with 1D- and 2D-NMR spectroscopy providing critical information about hydrogen and carbon environments within the molecule. Mass spectrometry, particularly HR-EI-MS, offered insights into molecular composition and fragmentation patterns that confirmed structural features. X-ray crystallographic analysis provided definitive three-dimensional structural information that cannot be obtained through spectroscopic methods alone.

Biological Activities

Anticancer Properties

Neocaesalpin O has demonstrated mild antiproliferative activity against specific cancer cell lines in preliminary studies. Research has shown that the compound exhibits inhibitory effects against liver cancer (HepG-2) and breast cancer (MCF-7) cell lines, suggesting potential applications in cancer treatment research. The antiproliferative activity, while mild, indicates that Neocaesalpin O interacts with biological pathways involved in cancer cell proliferation. This finding positions Neocaesalpin O as a potential lead compound for further investigation into anticancer drug development, possibly through structural optimization to enhance potency while maintaining selectivity.

Other Bioactivities

While the anticancer properties of Neocaesalpin O have been documented, comprehensive studies exploring other potential biological activities remain limited in the available literature. Based on structural similarities with other cassane-type diterpenes, Neocaesalpin O may possess additional bioactivities such as antimicrobial, anti-inflammatory, or antioxidant properties that have yet to be fully investigated. Related compounds from the Caesalpinia genus have demonstrated diverse pharmacological effects, suggesting that Neocaesalpin O warrants further exploration across a broader range of biological assays to establish its complete bioactivity profile.

Comparative Analysis with Related Compounds

Research Applications and Future Directions